N-(4-chloro-2-methylphenyl)-N-(2-{2-[(3-methyl-2-thienyl)methylene]hydrazino}-2-oxoethyl)benzenesulfonamide

• Molecular Formula: C21H20ClN3O3S2
• Molecular Weight: 462 g/mol
• IUPAC Name: 2-[N-(benzenesulfonyl)-4-chloro-2-methylanilino]-N-[(E)-(3-methylthiophen-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C21H20ClN3O3S2/c1-15-10-11-29-20(15)13-23-24-21(26)14-25(19-9-8-17(22)12-16(19)2)30(27,28)18-6-4-3-5-7-18/h3-13H,14H2,1-2H3,(H,24,26)/b23-13+
• InChI Key: ZNEYHFQDIZNQFI-YDZHTSKRSA-N
• Isomeric SMILES: CC1=C(SC=C1)/C=N/NC(=O)CN(C2=C(C=C(C=C2)Cl)C)S(=O)(=O)C3=CC=CC=C3
• SMILES: CC1=C(SC=C1)C=NNC(=O)CN(C2=C(C=C(C=C2)Cl)C)S(=O)(=O)C3=CC=CC=C3

Description

N-(4-chloro-2-methylphenyl)-N-(2-{2-[(3-methyl-2-thienyl)methylene]hydrazino}-2-oxoethyl)benzenesulfonamide, commonly known as CTB, is a chemical compound that has been widely studied for its potential therapeutic applications in various fields of medicine.

Mechanism of Action

The mechanism of action of CTB is not fully understood, but it is believed to involve the inhibition of various signaling pathways, including the NF-κB and PI3K/Akt pathways. CTB has also been shown to induce apoptosis in cancer cells by activating the caspase cascade and increasing the expression of pro-apoptotic proteins.
Biochemical and Physiological Effects:
CTB has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. CTB has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One of the major advantages of CTB for lab experiments is its potent anti-cancer activity, which makes it a promising candidate for cancer treatment. Additionally, CTB has been shown to have low toxicity and high selectivity for cancer cells, which may reduce the risk of side effects. However, one of the limitations of CTB is its poor solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on CTB, including the development of more efficient synthesis methods, the investigation of its potential use in combination with other anti-cancer drugs, and the exploration of its potential therapeutic applications in other areas of medicine, such as inflammation and autoimmune disorders. Additionally, further studies are needed to fully understand the mechanism of action of CTB and to identify any potential side effects or limitations of its use.

Synthesis Methods

CTB can be synthesized using various methods, including the reaction of 4-chloro-2-methylphenyl isocyanate with 2-aminothiophenol, followed by the reaction of the resulting intermediate with 2-formylhydrazine-1-carboxamide. Another method involves the reaction of 4-chloro-2-methylphenyl isocyanate with 2-(3-methyl-2-thienyl)hydrazinecarboxamide, followed by the reaction of the resulting intermediate with 2-oxoethyl benzenesulfonamide.

Scientific Research Applications

CTB has been studied extensively for its potential therapeutic applications in cancer treatment, as well as in the treatment of various other diseases, including inflammation, autoimmune disorders, and infectious diseases. CTB has been shown to exhibit potent anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. Additionally, CTB has been shown to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines and reducing oxidative stress.